Cas no 2138113-27-4 ((9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate
• CAS No: 2138113-27-4
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6060511
• PubChem ID: 165493909
• Update Time: 2025-07-21

(9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate
• 2138113-27-4
• (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• EN300-1179114

• Inchi： 1S/C22H24N2O2/c23-14-22-11-9-15(22)10-12-24(22)21(25)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14,23H2
• InChI Key： BJIFBIVERAABGV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC2CCC12CN)=O

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.6Ų

Additional information on (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate (CAS No. 2138113-27-4)

Compound with the chemical name (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate (CAS No. 2138113-27-4) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of a fluorenyl moiety and an azabicycloheptane scaffold provides a versatile platform for further chemical modifications and biological evaluations.

The structural features of this compound make it particularly interesting for researchers exploring innovative drug design strategies. The presence of a fluorenyl group, known for its excellent photophysical properties, suggests potential utility in photochemical and photobiological applications. Additionally, the azabicycloheptane core introduces a rigid bicyclic framework that can enhance binding affinity and selectivity in biological targets. These attributes have positioned this compound as a promising candidate for further investigation in the quest for next-generation pharmaceuticals.

In recent years, there has been a growing interest in the development of molecules that exhibit dual functionality, capable of interacting with multiple biological pathways simultaneously. The (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate structure inherently possesses such characteristics, with the amine group providing a site for further derivatization and the fluorenyl group offering opportunities for photochemical interventions. This dual functionality has been exploited in various research settings, where the compound has shown promise in modulating biological processes associated with inflammation, neurodegeneration, and cancer.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. The construction of the azabicycloheptane ring system is particularly challenging, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access such complex structures more efficiently, paving the way for rapid discovery and development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in drug discovery programs targeting complex diseases. The structural motifs present in (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate have been identified as key interactors with various biological receptors and enzymes. For instance, studies have demonstrated its ability to modulate signaling pathways involved in cell proliferation and differentiation, making it a valuable tool for investigating mechanisms underlying diseases such as Alzheimer's and certain types of cancer.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. Initial assays have revealed promising results regarding its ability to inhibit key enzymes implicated in disease pathogenesis. Furthermore, preclinical studies have suggested that it may exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical factors for successful drug development.

The versatility of this compound is further underscored by its potential applications beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where its unique structural features could contribute to the development of advanced materials with tailored properties. Additionally, its photophysical characteristics make it an attractive candidate for use in bioimaging techniques, offering new insights into cellular processes at the molecular level.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with these systems in precise ways. The (9H-fluoren-9-yl)methyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate structure exemplifies this progress, demonstrating how sophisticated molecular design can lead to compounds with multifaceted applications across multiple disciplines.

In conclusion, the compound CAS No. 2138113-27-4 represents a significant contribution to the field of pharmaceutical chemistry and medicinal biology. Its unique structural features and promising biological activities make it a valuable asset for researchers seeking to develop novel therapeutic agents targeting complex diseases. As further research continues to uncover its potential applications, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions for health challenges worldwide.